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Compound of Interest

(S)-O-Desmethyl Venlafaxine N-
Oxide

cat. No.: B15073233

Compound Name:

For researchers, scientists, and drug development professionals, ensuring safety in the
laboratory is paramount. This guide provides essential, immediate safety and logistical
information for handling (S)-O-Desmethyl Venlafaxine N-Oxide, a metabolite of the
antidepressant Venlafaxine. Due to the limited availability of a specific Safety Data Sheet
(SDS) for this compound, the following recommendations are based on information for related
compounds and general best practices for handling active pharmaceutical ingredients (APIs).

(S)-O-Desmethyl Venlafaxine N-Oxide is an N-oxide of (S)-O-Desmethyl Venlafaxine, which
is an active metabolite of Venlafaxine, a serotonin-norepinephrine reuptake inhibitor (SNRI).[1]
[2][3] As with any API, it should be handled with care to minimize exposure. This material
should be considered hazardous until more information is available.[4]

Personal Protective Equipment (PPE)

A risk-based approach is crucial for selecting the appropriate PPE when handling APIs.[5][6][7]
The following table summarizes the recommended PPE for handling (S)-O-Desmethyl
Venlafaxine N-Oxide, based on general guidelines for handling chemical compounds in a
laboratory setting.
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PPE Category

Recommendation

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile) inspected prior to

use.

To prevent skin contact.

Eye Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

To protect eyes from splashes

or airborne patrticles.

Respiratory Protection

Use in a well-ventilated area. A
respirator may be necessary
for handling larger quantities or
if there is a risk of

aerosolization.

To prevent inhalation of the

compound.

Body Protection

A lab coat or chemical-
resistant protective clothing.
For highly potent compounds,
more advanced protective
garments like Tyvek® coveralls

may be necessary.[6][7]

To protect skin and clothing

from contamination.

Handling and Storage

Proper handling and storage are critical to maintain the integrity of the compound and the

safety of laboratory personnel.
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Aspect

Procedure

Handling

- Work in a well-ventilated area, such as a
chemical fume hood. - Avoid inhalation of dust
or aerosols. - Prevent contact with skin and
eyes. - Wash hands thoroughly after handling.

Storage

- Store in a tightly closed container. - Keep in a
cool, dry, and well-ventilated place.[8] -
Recommended storage temperatures may vary;
consult the supplier's certificate of analysis.
Some suppliers recommend storage at -20°C for

long-term stability.[2]

Accidental Exposure and First Aid

In the event of accidental exposure, immediate action is necessary. The following table outlines

first aid measures based on those for a related compound.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated

clothing. Consult a doctor if irritation persists.

Eye Contact

Rinse cautiously with water for at least 15
minutes, including under the eyelids. Remove
contact lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician or Poison

Control Center immediately.
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Disposal Plan

The disposal of (S)-O-Desmethyl Venlafaxine N-Oxide and its containers must be done in
accordance with federal, state, and local regulations. As a general guideline for pharmaceutical
waste:

o Professional Disposal: The most appropriate method is to offer excess and expired materials
to a licensed hazardous material disposal company.[9] The compound may be burned in a
chemical incinerator equipped with an afterburner and scrubber.[9]

o Laboratory Scale Disposal: For small quantities, if a licensed disposal service is not
available, the following steps can be taken, but always check with your institution's

environmental health and safety office first:

[¢]

Remove the material from its original container.

Mix it with an undesirable substance such as used coffee grounds or cat litter.[10][11]

[¢]

Place the mixture in a sealed container (e.g., a sealable bag or can) to prevent leakage.
[10][11]

o

o

Dispose of the sealed container in the household trash.[11]

¢ Do Not Flush: Unless specifically instructed, do not flush this chemical down the toilet or

sink, as it may contaminate water supplies.[10][12]
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Safe Handling Workflow for (S)-O-Desmethyl Venlafaxine N-Oxide

Preparation Emergency Procedures

Assess Risks & Review SDS/Safety Info Accidental Exposure?

A/
Select & Don Appropriate PPE Follow First Aid Procedures

Handlin
\/ g

Work in Ventilated Area (Fume Hood)

\

Handle with Care to Avoid Contact/Inhalation

Post-HandIian & Disposal

Decontaminate Work Area

Properly Dispose of Waste

Remove & Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of (S)-O-Desmethyl Venlafaxine N-Oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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